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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Cyano-2-picoline, also known by its synonyms 6-methylpyridine-3-carbonitrile and 2-methyl-

5-cyanopyridine, is a substituted pyridine derivative with the CAS Number 3222-48-8.[1][2][3] It

serves as a versatile intermediate in the synthesis of various biologically active molecules,

particularly in the pharmaceutical and agrochemical industries.[1] Its pyridine ring and cyano

group impart a reactivity that is valuable for developing novel anti-inflammatory agents,

antimicrobials, herbicides, and pesticides.[1] Given its role in research and development, a

thorough understanding of its hazard profile and toxicological properties is essential for safe

handling and risk assessment.

This technical guide provides a consolidated overview of the known hazards and toxicity of 5-
Cyano-2-picoline, based on available safety data. It is intended to inform researchers and

professionals working with this compound about its potential risks and to provide a framework

for its safe use in a laboratory and drug development context.

Hazard Identification and Classification
The primary source of hazard information for 5-Cyano-2-picoline comes from the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The compound is

classified as acutely toxic if swallowed and poses a risk of serious eye damage. Some

suppliers also note that the compound is corrosive.[1]
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The GHS classification details are summarized in the table below.

Table 1: GHS Hazard Classification for 5-

Cyano-2-picoline

GHS Pictograms

Signal Word Danger

Hazard Statements
H301: Toxic if swallowed H318: Causes serious

eye damage

Precautionary Statements

Prevention: P280: Wear protective

gloves/protective clothing/eye protection/face

protection. Response: P301 + P310 + P330: IF

SWALLOWED: Immediately call a POISON

CENTER/doctor. Rinse mouth. P305 + P351 +

P338 + P310: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Immediately call a POISON

CENTER/doctor.

Source: GHS data for 6-Methylpyridine-3-carbonitrile from various chemical suppliers.

The following diagram illustrates the standard workflow for communicating chemical hazards

under the GHS framework.
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GHS Hazard Communication Workflow.
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Toxicological Data
Comprehensive toxicological data for 5-Cyano-2-picoline is not readily available in published

literature. Quantitative measures such as LD50 (median lethal dose) and LC50 (median lethal

concentration) have not been specifically reported for this compound.

However, the GHS classification "Acute Toxicity 3 (Oral)" implies an estimated LD50 value in

the range of 50 to 300 mg/kg body weight for oral exposure. This is based on the criteria

established by GHS for classifying acute toxicity.

Nitrile compounds, in general, can exhibit toxicity due to the potential release of cyanide ions in

vivo, which can inhibit cellular respiration. Nitrile poisoning often presents symptoms similar to

those of hydrogen cyanide poisoning.[4]

Table 2: Summary of Acute Toxicity Data

Exposure Route Endpoint

Oral LD50

Dermal LD50

Inhalation LC50

Experimental Protocols
Due to the absence of specific published toxicity studies for 5-Cyano-2-picoline, detailed

experimental protocols from cited experiments cannot be provided. However, a standard

methodology for determining acute oral toxicity, such as the OECD Test Guideline 423 (Acute

Oral Toxicity - Acute Toxic Class Method), would be the standard approach.

The following diagram outlines the typical workflow for such a study.
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Generalized Workflow for Acute Oral Toxicity (OECD 423).

Potential Metabolism and Mechanism of Toxicity
Specific studies on the metabolism and toxicokinetics of 5-Cyano-2-picoline are not available.

However, organic nitriles can be metabolized in the body. A plausible metabolic pathway

involves the enzymatic hydrolysis of the cyano group to a carboxylic acid. This transformation

would convert 5-Cyano-2-picoline into 6-methylnicotinic acid. This process would generally be

considered a detoxification pathway, as the resulting carboxylic acid is typically less toxic than

the parent nitrile.
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The acute toxicity associated with this compound, particularly its classification as "Toxic if

swallowed," likely stems from the properties of the intact molecule or the potential, albeit

slower, metabolic release of cyanide.

5-Cyano-2-picoline
Nitrile Hydratase /

Amidases
(e.g., in Liver)

6-Methylnicotinic AcidHydrolysis
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Hypothesized Metabolic Pathway of 5-Cyano-2-picoline.

Summary and Conclusion
5-Cyano-2-picoline is a chemical intermediate that must be handled with significant caution.

The available data firmly classifies it as toxic if swallowed and capable of causing serious eye

damage. While comprehensive toxicological studies, including quantitative LD50 values and

investigations into chronic effects, are not publicly available, the GHS classification

necessitates stringent safety protocols. Researchers and drug development professionals must

use appropriate personal protective equipment, including gloves, safety goggles, and face

protection, and work in well-ventilated areas or under a chemical fume hood. In case of

ingestion or eye contact, immediate medical attention is critical. The potential for nitrile-related

toxicity underscores the need for careful handling to prevent any route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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